2-Methylnonane

Specification

• CAS No.: 871-83-0
• Molecular Formula: C10H22
• Molecular Weight: 142.28 g/mol
• IUPAC Name: 2-methylnonane
• Standard InChI: InChI=1S/C10H22/c1-4-5-6-7-8-9-10(2)3/h10H,4-9H2,1-3H3
• Standard InChI Key: SGVYKUFIHHTIFL-UHFFFAOYSA-N
• SMILES: CCCCCCCC(C)C
• Canonical SMILES: CCCCCCCC(C)C

Introduction

Chemical Identity and Structure

2-Methylnonane is an isomer of decane with the molecular formula C₁₀H₂₂, characterized by a methyl branch at the second carbon position of the nonane backbone. The systematic branching creates distinct physical properties compared to its straight-chain counterparts. The compound is officially registered with CAS number 871-83-0 and appears in chemical databases with the IUPAC Standard InChIKey SGVYKUFIHHTIFL-UHFFFAOYSA-N.

Nomenclature and Identification

The compound is primarily known as 2-Methylnonane, though it possesses several synonyms in scientific and commercial contexts. These include:

• 2-Methylnonane

• Nonane, 2-methyl-

• iso-decane

• CH₃(CH₂)₆CH(CH₃)₂

2-Methylnonane belongs to the broader family of branched alkanes, which feature significantly in petrochemical applications and fundamental chemical studies. The structural arrangement, with its methyl branch at the second carbon position, contributes to the compound's distinct thermodynamic and physical behavior compared to linear alkanes of similar molecular weight.

Physical and Chemical Properties

2-Methylnonane exists as a colorless to almost colorless clear liquid under standard conditions, with several quantifiable physical parameters that define its behavior in various applications and environments.

Key Physical Parameters

The essential physical properties of 2-Methylnonane are summarized in the table below:

Property	Value	Units
Melting point	-74.65	°C
Boiling point	166-169	°C
Density	0.726	g/mL at 20°C
Flash point	46	°C
Molecular weight	142.28	g/mol
LogP (estimated)	5.646	-

These physical constants are crucial for predicting the compound's behavior in various chemical processes, environmental scenarios, and industrial applications. The relatively low melting point and moderate boiling point indicate the compound's volatility, while the flash point of 46°C classifies it as a flammable liquid requiring appropriate safety precautions during handling and storage.

Solubility and Dissolution Properties

2-Methylnonane demonstrates characteristic alkane solubility behavior, being practically insoluble in water but readily soluble in non-polar organic solvents. Specifically, it is soluble in:

• Chloroform

• Diethyl ether

• Benzene

This solubility profile is consistent with its hydrocarbon structure and contributes to its environmental behavior, particularly its tendency to form surface films on water rather than dissolving into the aqueous phase.

Thermochemical Properties

The thermodynamic characteristics of 2-Methylnonane provide valuable information for understanding its reactivity, stability, and energetic contributions in chemical processes.

Thermodynamic Data

Available thermochemical data for 2-Methylnonane includes:

• Standard enthalpy of formation (ΔₕH° gas): -260.2 kJ/mol

This enthalpy value was computed using the liquid phase enthalpy of formation value of -309.8±2.4 kJ/mol and the enthalpy of vaporization value of 49.64 kJ/mol. These thermodynamic parameters are essential for calculating energy changes in reactions involving 2-Methylnonane and for understanding its stability relative to other hydrocarbons of similar structure.

Environmental Behavior and Ecotoxicology

The environmental impact of 2-Methylnonane is significant and requires careful consideration for both handling and disposal practices.

Aquatic Toxicity and Environmental Fate

2-Methylnonane is classified as very toxic to aquatic organisms with potential long-term adverse effects in aquatic environments. As a hydrocarbon with limited water solubility, it tends to form a "slick" on water surfaces under calm conditions. This physical behavior has important implications for its environmental distribution and remediation strategies.

The environmental fate of 2-Methylnonane follows several pathways:

• Evaporation from water surfaces into the atmosphere

• Atmospheric degradation through reaction with hydroxyl radicals

• Association with benthic sediments when released into aquatic environments

• Biodegradation under appropriate conditions

Biodegradation Kinetics

Research on biodegradation kinetics has demonstrated that 2-Methylnonane can be rapidly degraded in surface water under various concentration conditions. Studies have shown that 2-Methylnonane undergoes biodegradation at concentrations ranging from approximately S/1150 to S/20 (where S represents aqueous solubility).

Experimental data indicates that biodegradation half-times (DT50) for 2-Methylnonane remain relatively consistent at lower test concentrations but increase by a factor of approximately 1.6 at higher concentrations approaching solubility limits. This pattern suggests that degradation rates may be affected by concentration-dependent factors such as:

• Growth-linked kinetics of degrader microorganisms

• Enzyme saturation effects

• Potential inhibitory effects at higher concentrations

These biodegradation characteristics are particularly important when considering environmental risk assessments and remediation strategies for sites contaminated with 2-Methylnonane or similar hydrocarbons.

Manufacturer	Product Number	Product Description	Packaging	Price (USD)
Sigma-Aldrich	68070	2-Methylnonane ≥99.0% (GC)	5mL	$358
TCI Chemical	M0281	2-Methylnonane >99.0%(GC)	1g	$91
Alfa Aesar	B20849	2-Methylnonane, 98+%	1g	$42.65
Alfa Aesar	B20849	2-Methylnonane, 98+%	5g	$148.65
Alfa Aesar	B20849	2-Methylnonane, 98+%	25g	$579.65

Pricing data as of March 2024

Analytical Methods and Identification

Various analytical techniques can be employed to identify and quantify 2-Methylnonane in different matrices.

Instrumental Analysis

2-Methylnonane can be effectively analyzed using:

• Gas Chromatography (GC): Particularly effective for separation and quantification, often coupled with:

  • Flame Ionization Detection (FID)

  • Mass Spectrometry (MS) for structural confirmation

• Spectroscopic Methods:

  • Infrared (IR) spectroscopy for functional group identification

  • Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation

These analytical approaches are essential for environmental monitoring, quality control in industrial applications, and research contexts where precise identification and quantification of 2-Methylnonane are required.